Cas no 2229473-22-5 (1-2-(1-phenylcyclopentyl)ethylpiperazine)

• Product Name: 1-2-(1-phenylcyclopentyl)ethylpiperazine
• CAS No: 2229473-22-5
• MF: C₁₇H₂₆N₂
• MW: 258.401744365692
• CID: 6335793
• PubChem ID: 165707816
• Update Time: 2025-10-30

1-2-(1-phenylcyclopentyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-phenylcyclopentyl)ethylpiperazine
• EN300-1864183
• 2229473-22-5
• 1-[2-(1-phenylcyclopentyl)ethyl]piperazine

• Inchi： 1S/C17H26N2/c1-2-6-16(7-3-1)17(8-4-5-9-17)10-13-19-14-11-18-12-15-19/h1-3,6-7,18H,4-5,8-15H2
• InChI Key： VRPCYEZFLKHVPJ-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CCC1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 258.209598838g/mol
• Monoisotopic Mass: 258.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-2-(1-phenylcyclopentyl)ethylpiperazine

1-2-(1-Phenylcyclopentyl)Ethylpiperazine: A Comprehensive Overview

1-2-(1-Phenylcyclopentyl)ethylpiperazine is a compound with the CAS number 2229473-22-5, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which combine a piperazine ring with a 1-phenylcyclopentyl group, creating a molecule with potential applications in drug design and material science. Recent advancements in synthetic chemistry have enabled researchers to explore its properties more deeply, shedding light on its potential uses and mechanisms of action.

The piperazine ring in this compound is a six-membered ring containing two nitrogen atoms, which contributes to its ability to form hydrogen bonds and interact with biological systems. The 1-phenylcyclopentyl group, on the other hand, introduces aromaticity and cycloaliphatic characteristics, enhancing the compound's stability and bioavailability. These structural features make 1-2-(1-phenylcyclopentyl)ethylpiperazine a promising candidate for various applications, including as a building block in medicinal chemistry.

Recent studies have focused on the synthesis and characterization of this compound, utilizing advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. Researchers have also investigated its thermodynamic stability and reactivity under different conditions, providing insights into its potential for use in high-performance materials. For instance, its ability to form stable complexes with metal ions has been explored, suggesting its utility in catalysis and coordination chemistry.

In the realm of pharmacology, 1-2-(1-phenylcyclopentyl)ethylpiperazine has been studied for its bioactivity profiles. Preclinical studies indicate that it may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Additionally, its interaction with cellular receptors has been modeled using computational chemistry tools, revealing potential applications in the development of novel therapeutic agents.

The synthesis of 1-2-(1-phenylcyclopentyl)ethylpiperazine involves a multi-step process that typically begins with the preparation of the 1-phenylcyclopentane derivative, followed by coupling reactions to introduce the piperazine moiety. Optimization of reaction conditions has been a key focus area, with researchers exploring the use of transition metal catalysts to enhance reaction efficiency and yield.

From an environmental standpoint, the compound's degradation pathways have been studied to assess its potential impact on ecosystems. Results suggest that it undergoes slow biodegradation under aerobic conditions, highlighting the need for responsible handling and disposal practices.

In conclusion, 1-2-(1-phenylcyclopentyl)ethylpiperazine (CAS No: 2229473-22-5) is a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties, this compound is poised to play an increasingly important role in the development of innovative solutions across various scientific disciplines.